Cas no 1248062-87-4 (1-(3-fluoro-4-methylphenyl)hexan-1-one)

• Product Name: 1-(3-fluoro-4-methylphenyl)hexan-1-one
• CAS No: 1248062-87-4
• MF: C₁₃H₁₇FO
• MW: 208.271887540817
• MDL: MFCD16819749
• CID: 5206811
• Update Time: 2026-03-06

1-(3-fluoro-4-methylphenyl)hexan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-fluoro-4-methylphenyl)hexan-1-one
• 1-(3-Fluoro-4-methyl-phenyl)-hexan-1-one

• MDL： MFCD16819749
• Inchi： 1S/C13H17FO/c1-3-4-5-6-13(15)11-8-7-10(2)12(14)9-11/h7-9H,3-6H2,1-2H3
• InChI Key： ZFJYWSZDEATCMJ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)C(CCCCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 203
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-(3-fluoro-4-methylphenyl)hexan-1-one

Introduction to 1-(3-fluoro-4-methylphenyl)hexan-1-one (CAS No: 1248062-87-4)

1-(3-fluoro-4-methylphenyl)hexan-1-one is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional properties. This organic molecule, identified by the CAS number 1248062-87-4, has garnered attention due to its potential applications in medicinal chemistry and synthetic organic chemistry. The presence of a fluoro substituent at the 3-position of the phenyl ring and a methyl group at the 4-position introduces distinct electronic and steric effects, making it a valuable scaffold for drug discovery and development.

The compound’s molecular structure consists of a hexanone backbone attached to a phenyl ring that is further modified by fluorine and methyl groups. This arrangement imparts specific physicochemical properties, such as lipophilicity and metabolic stability, which are crucial for pharmaceutical applications. The fluoro group, in particular, is well-known for its ability to modulate drug efficacy, bioavailability, and resistance profiles in various therapeutic contexts.

In recent years, 1-(3-fluoro-4-methylphenyl)hexan-1-one has been explored in the development of novel therapeutic agents. Its structural features make it a promising candidate for designing molecules with enhanced binding affinity and selectivity. For instance, studies have indicated its potential utility in the synthesis of kinase inhibitors, where the fluoro-substituted aromatic ring can interact favorably with biological targets. Additionally, the compound’s hexanone moiety provides a flexible linker that can be modified to optimize pharmacokinetic profiles.

One of the most compelling aspects of this compound is its role in exploring structure-activity relationships (SARs). Researchers have leveraged 1-(3-fluoro-4-methylphenyl)hexan-1-one as a key intermediate in generating libraries of derivatives for high-throughput screening. These derivatives have been investigated for their potential in treating various diseases, including oncological disorders. The fluorine atom’s ability to influence metabolic pathways has also made this compound attractive for designing prodrugs with improved half-lives and targeted release mechanisms.

The synthesis of 1-(3-fluoro-4-methylphenyl)hexan-1-one involves multi-step organic transformations that highlight its synthetic versatility. Common methodologies include Friedel-Crafts acylation followed by fluorination and reduction steps. Advances in catalytic systems have enabled more efficient and sustainable routes to this compound, aligning with green chemistry principles. These synthetic strategies not only facilitate access to the pure compound but also provide insights into scalable production processes suitable for industrial applications.

From a computational chemistry perspective, 1-(3-fluoro-4-methylphenyl)hexan-1-one has been subjected to extensive molecular modeling studies. These investigations aim to elucidate its interactions with biological targets at an atomic level. The combination of quantum mechanical calculations and molecular dynamics simulations has provided valuable insights into how modifications around the phenyl ring can enhance binding affinity. Such computational approaches are integral in guiding experimental design and optimizing lead compounds for clinical development.

The pharmacological profile of 1-(3-fluoro-4-methylphenyl)hexan-1-one is another area of active research. Preclinical studies have demonstrated its potential as an intermediate in developing molecules with anti-inflammatory and analgesic properties. The fluoro group’s influence on electronic distribution within the molecule has been shown to modulate receptor interactions, leading to improved therapeutic outcomes. Furthermore, its metabolic stability suggests that it could serve as a precursor for drugs designed to evade rapid degradation by enzymatic pathways.

Future directions in the study of 1-(3-fluoro-4-methylphenyl)hexan-1-one may include exploring its role in developing next-generation therapeutics. Innovations in drug delivery systems could leverage its structural features to enhance bioavailability or target specificity. Additionally, interdisciplinary approaches combining organic synthesis with biotechnology may unlock new applications in personalized medicine. As research continues to uncover novel biological functions associated with fluorinated aromatic compounds, CAS No: 1248062-87-4 will undoubtedly remain a cornerstone in medicinal chemistry innovation.